Cas no 72712-19-7 (Ethanone, 1-[2,4-bis(acetyloxy)phenyl]-)

• Product Name: Ethanone, 1-[2,4-bis(acetyloxy)phenyl]-
• CAS No: 72712-19-7
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 543528
• PubChem ID: 5122453
• Update Time: 2025-04-19

Ethanone, 1-[2,4-bis(acetyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2,4-bis(acetyloxy)phenyl]-
• (4-acetyl-3-acetyloxyphenyl) acetate
• 2,4-diacetoxy-acetophenone
• DTXSID70408534
• 72712-19-7
• FKSHOQTWUWCWTG-UHFFFAOYSA-N
• SCHEMBL11386187
• 2',4'-Dihydroxyacetophenone, diacetate

• Inchi： 1S/C12H12O5/c1-7(13)11-5-4-10(16-8(2)14)6-12(11)17-9(3)15/h4-6H,1-3H3
• InChI Key： FKSHOQTWUWCWTG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C=CC=1C(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 236.06846
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones